Cas no 327038-75-5 (N-(2,5-dichlorophenyl)naphthalene-1-carboxamide)

• Product Name: N-(2,5-dichlorophenyl)naphthalene-1-carboxamide
• CAS No: 327038-75-5
• MF: C₁₇H₁₁Cl₂NO
• MW: 316.181342363358
• CID: 6496759
• Update Time: 2025-10-19

N-(2,5-dichlorophenyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)naphthalene-1-carboxamide
• N-(2,5-dichlorophenyl)-1-naphthamide
• 1-Naphthalenecarboxamide, N-(2,5-dichlorophenyl)-

• Inchi： 1S/C17H11Cl2NO/c18-12-8-9-15(19)16(10-12)20-17(21)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,20,21)
• InChI Key： LMLUPFWNRUOHAC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2Cl)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 390.5±32.0 °C(Predicted)
• pka: 11.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(2,5-dichlorophenyl)naphthalene-1-carboxamide

N-(2,5-dichlorophenyl)naphthalene-1-carboxamide: A Comprehensive Overview

N-(2,5-dichlorophenyl)naphthalene-1-carboxamide (CAS No. 327038-75-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of N-(2,5-dichlorophenyl)naphthalene-1-carboxamide, drawing on the latest research findings to provide a comprehensive overview.

Chemical Properties and Structure

N-(2,5-dichlorophenyl)naphthalene-1-carboxamide is a derivative of naphthalene, featuring a naphthalene ring system linked to an amide group and a dichlorophenyl substituent. The molecular formula of this compound is C₁₅H₉Cl₂NO, with a molecular weight of approximately 294.18 g/mol. The presence of the dichlorophenyl group imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties.

The crystal structure of N-(2,5-dichlorophenyl)naphthalene-1-carboxamide has been studied using X-ray diffraction techniques. These studies reveal that the molecule adopts a planar conformation, with the naphthalene ring and the amide group lying in nearly the same plane. This planar arrangement is crucial for its interactions with biological targets and contributes to its pharmacological activity.

Synthesis Methods

The synthesis of N-(2,5-dichlorophenyl)naphthalene-1-carboxamide can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 1-naphthoyl chloride with 2,5-dichloroaniline in the presence of a base such as triethylamine. This reaction proceeds via an acylation mechanism, forming the desired amide product.

An alternative approach involves the coupling of 1-naphthoic acid with 2,5-dichloroaniline using a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This method provides good yields and is suitable for large-scale synthesis.

Biological Activities

N-(2,5-dichlorophenyl)naphthalene-1-carboxamide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory properties, N-(2,5-dichlorophenyl)naphthalene-1-carboxamide has demonstrated significant anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that N-(2,5-dichlorophenyl)naphthalene-1-carboxamide could be a promising lead compound for the development of new cancer therapeutics.

Potential Applications

The unique combination of anti-inflammatory and anti-cancer properties makes N-(2,5-dichlorophenyl)naphthalene-1-carboxamide an attractive candidate for various therapeutic applications. In the realm of inflammatory diseases, this compound could be developed into new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its ability to inhibit pro-inflammatory cytokines could provide relief from symptoms and improve quality of life for patients.

In cancer research, N-(2,5-dichlorophenyl)naphthalene-1-carboxamide shows promise as a potential anticancer agent. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth and inducing apoptosis in cancer cells. Further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile in clinical trials.

Conclusion

N-(2,5-dichlorophenyl)naphthalene-1-carboxamide (CAS No. 327038-75-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new treatments for inflammatory diseases and cancer. As research in this area continues to advance, it is likely that we will see more applications of this compound in clinical settings.